Cas no 2411295-95-7 (N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide)

• Product Name: N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide
• CAS No: 2411295-95-7
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6618732
• PubChem ID: 154879976
• Update Time: 2025-07-24

N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687603019
• N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide
• N-[2-(quinolin-2-yl)ethyl]oxirane-2-carboxamide
• EN300-7560971
• 2411295-95-7

• Inchi： 1S/C14H14N2O2/c17-14(13-9-18-13)15-8-7-11-6-5-10-3-1-2-4-12(10)16-11/h1-6,13H,7-9H2,(H,15,17)
• InChI Key： UGBSFKOBUVXBJI-UHFFFAOYSA-N
• SMILES： O1CC1C(NCCC1C=CC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5Ų

Additional information on N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide

Professional Introduction to N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide (CAS No. 2411295-95-7)

N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2411295-95-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique oxirane (epoxide) moiety appended to a quinoline backbone, has garnered attention due to its potential applications in drug discovery and molecular recognition. The structural combination of a heterocyclic system with an oxygen-rich functional group presents a versatile platform for further chemical manipulation and biological evaluation.

The quinoline scaffold, a well-documented pharmacophore, is extensively studied for its antimicrobial, antimalarial, and anticancer properties. Its incorporation into N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide not only inherits these beneficial attributes but also introduces additional reactivity through the oxirane ring. The oxirane group, commonly known as an epoxide, is a highly reactive three-membered cyclic ether that can participate in various chemical transformations, including nucleophilic ring opening, dihydroxylation, and ring-closing metathesis. These reactions make it an invaluable tool in synthetic organic chemistry for constructing complex molecular architectures.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of bioisosteric replacements to improve pharmacokinetic properties and reduce toxicity. The oxirane group in N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide serves as an excellent example of such a bioisostere. For instance, the replacement of a carbonyl group with an epoxide can lead to enhanced binding affinity and selectivity in protein-ligand interactions. This concept has been leveraged in the design of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide is its potential as a building block for medicinal chemistry. The oxirane ring can be selectively functionalized under mild conditions, allowing for the introduction of diverse substituents that can modulate biological activity. This flexibility has been exploited in the synthesis of novel analogs with enhanced efficacy and reduced side effects. For example, recent studies have demonstrated the use of this compound in generating libraries of quinoline-based epoxides for high-throughput screening against cancer cell lines.

The quinoline moiety itself has been extensively modified to explore its pharmacological potential. Researchers have investigated various derivatives to optimize their solubility, metabolic stability, and target specificity. The incorporation of an oxirane group into this framework opens up new avenues for structure-based drug design. By leveraging computational methods such as molecular docking and quantum mechanical calculations, scientists can predict how different modifications will affect the compound's interaction with biological targets.

The synthesis of N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include the formation of the oxirane ring through epoxidation reactions and subsequent functionalization at the quinoline core. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to this compound, aligning with green chemistry principles. These developments not only improve yield but also reduce waste generation during production.

Evaluation of N-(2-Quinolin-2-ylethyl)oxirane-2-carboxamide in preclinical studies has revealed promising biological activities that warrant further investigation. Initial assays have shown potential effects on enzymes involved in inflammatory pathways and signal transduction cascades relevant to diseases such as cancer and neurodegeneration. The ability to fine-tune these activities through structural modifications makes this compound an attractive candidate for drug development pipelines.

The integration of cutting-edge technologies into the study of N-(2-Quinolin-2-yethel)oxirane)-carboxamide exemplifies modern pharmaceutical research methodologies. Techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography are employed to elucidate its structure and dynamics at atomic resolution. Additionally, biophysical methods like surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) provide insights into its interactions with biological macromolecules.

The future direction of research on N-(2411295957) involves expanding its applications beyond traditional pharmaceuticals into areas like materials science and agrochemistry. The unique reactivity profile of its oxirane group makes it suitable for polymer modifications or as a precursor in synthesizing novel agrochemicals with improved environmental profiles. Such interdisciplinary approaches underscore the versatility inherent in this molecular framework.

In conclusion, N-(2411295957) represents a fascinating compound at the intersection of medicinal chemistry and synthetic organic chemistry due to its structural features and functional diversity. Its quinoline backbone combined with an oxirane substituent offers unparalleled opportunities for innovation across multiple scientific disciplines. As research continues to uncover new applications for this molecule, it is poised to make significant contributions toward advancing chemical biology and therapeutic development.